Cas no 6155-57-3 (Saccharin Sodium Dihydrate Standard)

• Product Name: Saccharin Sodium Dihydrate Standard
• CAS No: 6155-57-3
• MF: C₇H₈NNaO₅S
• MW: 241.196891784668
• MDL: MFCD00151213
• CID: 46455
• PubChem ID: 87563325
• Update Time: 2026-05-14

Saccharin Sodium Dihydrate Standard Chemical and Physical Properties

Names and Identifiers

• Saccharin sodium dihydrate
• 2-SULFOBENZOIC AND IMIDE SODIUM SALT DIHYDRATE
• 2,3-DIHYDRO-1,2-BENZISOTHIAZOLE-3-ONE-1,1-DIOXIDESODIUM SALT DIHYDRATE
• 1,1-DIOXIDE-1,2-BENZISOTHIAZOLE-3(2H)-ONE SODIUM SALT, DIHYDRATE
• O-BENZOIC ACID SULFIMIDE SODIUM SALT DIHYDRATE
• O-BENZOIC SULFIMIDE SODIUM SALT
• O-BENZOIC SULFIMIDE SODIUM SALT DIHYDRATE
• O-SULFOBENZIMIDE SODIUM SALT DIHYDRATE
• SOLUBLE SACCHARIN
• Saccharin sodium (2H2O)
• Saccharin sodium (2H2O)neat
• Saccharin Sodium Salt Dihydrate
• 2,3-Dihydro-1,2-benzisothazol-3-one-1,1-dioxide sodiuM salt
• Crystallose
• Dagutan
• Kristallose
• o-Benzoic acid sulfiMide sodiuM salt hydrate
• Saccharin SodiuM
• Saccharin soluble
• sodium,1,1-dioxo-1,2-benzothiazol-2-id-3-one,dihydrate
• Sodium ortho-sulphobenzimide dihydrate
• Saccharin sodium hydrate
• o-Benzoic sulfimide sodium salt hydrate
• Sodium 1,2-benzisothiazol-3-olate 1,1-dioxide dihydrate, AldrichCPR
• Sodium;1,1-dioxo-1,2-benzothiazol-3-olate;dihydrate
• Saccharin Sodium Dihydrate Standard

• MDL： MFCD00151213
• Inchi： 1S/C7H5NO3S.Na.2H2O/c9-7-5-3-1-2-4-6(5)12(10,11)8-7;;;/h1-4H,(H,8,9);;2*1H2/q;+1;;/p-1
• InChI Key： AYGJDUHQRFKLBG-UHFFFAOYSA-M
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(=N1)[O-])(=O)=O.[Na+].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 242.01000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 79.9

Experimental Properties

• Color/Form: It is a colorless crystalline or slightly white crystalline powder, odorless or slightly aromatic, with a strong sweet and bitter taste, and then slowly weathered in the air, losing about half of the crystalline water to become a white powder. The sweetness is 200-500 times that of sucrose, generally 300 times, and the sweetness threshold is about 0.00048%.
• PH: 6.0-7.5 (100g/l, H2O, 20℃)
• Solubility: 1000g/l
• Water Partition Coefficient: Soluble in water. Slightly soluble in alcohol
• PSA: 90.08000
• LogP: 1.39970
• Merck: 14,8311
• Solubility: It is easily soluble in water, slightly soluble in ethanol, and slightly alkaline in water. Its thermal stability in aqueous solution is better than saccharin, and it does not change when heated at 100 ℃ for 2h. The sweetness of the aqueous solution gradually decreases after being placed for a long time.

Saccharin Sodium Dihydrate Standard Security Information

• Hazardous Material transportation number：UN 2710 3
• WGK Germany：2
• Hazard Category Code： R22
• Safety Instruction： 24/25
• RTECS：DE4550000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R22

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds